Cyclopentanecarboxylic acid, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2-methyl-5-(1-methylethenyl)-, methyl ester, (1S,2R,3S,5S)-

• Molecular Formula: C17H32O3Si
• Molecular Weight: 312.5 g/mol
• IUPAC Name: methyl (1S,2R,3S,5S)-3-[tert-butyl(dimethyl)silyl]oxy-2-methyl-5-prop-1-en-2-ylcyclopentane-1-carboxylate
• InChI: InChI=1S/C17H32O3Si/c1-11(2)13-10-14(12(3)15(13)16(18)19-7)20-21(8,9)17(4,5)6/h12-15H,1,10H2,2-9H3/t12-,13+,14-,15+/m0/s1
• InChI Key: XLRLCHHCYHEYBE-LJISPDSOSA-N
• Isomeric SMILES: C[C@H]1[C@H](C[C@@H]([C@@H]1C(=O)OC)C(=C)C)O[Si](C)(C)C(C)(C)C
• Canonical SMILES: CC1C(CC(C1C(=O)OC)C(=C)C)O[Si](C)(C)C(C)(C)C

Description

Cyclopentanecarboxylic acid, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2-methyl-5-(1-methylethenyl)-, methyl ester, (1S,2R,3S,5S)- is a complex organic compound with a unique structure. This compound is characterized by the presence of a cyclopentane ring, a carboxylic acid group, and several substituents, including a dimethylsilyl group and a methylethenyl group. The stereochemistry of the compound is specified by the (1S,2R,3S,5S) configuration, indicating the spatial arrangement of the atoms.

Preparation Methods

The synthesis of Cyclopentanecarboxylic acid, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2-methyl-5-(1-methylethenyl)-, methyl ester involves several steps. One common method includes the palladium-catalyzed hydrocarboxylation of cyclopentene, which produces cyclopentanecarboxylic acid . This intermediate can then be further modified through esterification and the introduction of the dimethylsilyl and methylethenyl groups under specific reaction conditions. Industrial production methods often involve optimizing these steps to achieve high yields and purity.

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the ester group to an alcohol.

Substitution: The silyl group can be substituted with other functional groups using appropriate reagents. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. Major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

Cyclopentanecarboxylic acid, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2-methyl-5-(1-methylethenyl)-, methyl ester has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism by which this compound exerts its effects involves interactions with specific molecular targets and pathways. For example, in biological systems, it may interact with enzymes or receptors, leading to modulation of biochemical pathways. The exact mechanism can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar compounds include other cyclopentanecarboxylic acid derivatives with different substituents. For example:

Cyclopentanecarboxylic acid, 1-methyl-3-(1-methylethyl)-, cis-:

Cyclopentanecarboxylic acid, 3-isopropyl-1-methyl-, cis-: Another derivative with distinct substituents and properties. The uniqueness of Cyclopentanecarboxylic acid, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2-methyl-5-(1-methylethenyl)-, methyl ester lies in its specific substituents and stereochemistry, which confer unique chemical and biological properties.